1-(ethylsulfonyl)-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: 1-ethylsulfonyl-4-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C10H16N2O4S3/c1-2-18(13,14)11-5-7-12(8-6-11)19(15,16)10-4-3-9-17-10/h3-4,9H,2,5-8H2,1H3
• InChI Key: CDNSKQUGNTZDDW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C10H16N2O4S3
• Molecular Weight: 324.4 g/mol

Description

The compound “1-(ethylsulfonyl)-4-(2-thienylsulfonyl)piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The ethylsulfonyl and 2-thienylsulfonyl groups attached to the piperazine ring could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a heterocyclic amine, and the sulfonyl groups attached to it. The presence of these functional groups could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, primarily at the nitrogen atoms. The sulfonyl groups could also participate in reactions, particularly if conditions for nucleophilic aromatic substitution are met.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the sulfonyl groups) could influence properties like solubility, melting point, boiling point, etc.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Piperazine derivatives have been studied for their potential pharmacological activities, but the activity can greatly depend on the nature of the substituents.

Safety and Hazards

As with any chemical compound, handling “1-(ethylsulfonyl)-4-(2-thienylsulfonyl)piperazine” would require appropriate safety measures. Without specific data, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of piperazine derivatives is a rich field with potential applications in medicinal chemistry and drug discovery. The introduction of sulfonyl groups could provide interesting avenues for research, given their influence on the physical-chemical properties of the compound.